Cas no 1540754-15-1 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine
• CAS No: 1540754-15-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6281012
• PubChem ID: 165649190
• Update Time: 2025-09-23

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine
• EN300-1802016
• 1540754-15-1

• Inchi： 1S/C10H17N3O2/c1-7-9(8-6-15-5-4-11-8)10(14-3)13(2)12-7/h8,11H,4-6H2,1-3H3
• InChI Key： WQBVTCWBWIJDNY-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=C(N(C)N=C1C)OC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine

Recent Advances in the Study of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine (CAS: 1540754-15-1)

The compound 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine (CAS: 1540754-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole and morpholine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and metabolic disorders. The study demonstrated that 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine exhibits high selectivity and affinity for certain GPCR subtypes, suggesting its potential as a lead compound for novel therapeutics.

In addition to its receptor-binding properties, recent in vitro and in vivo studies have explored the compound's pharmacokinetic profile. A study in the European Journal of Pharmacology (2024) reported favorable absorption and distribution characteristics, along with a manageable metabolic clearance rate. These findings underscore the compound's suitability for further preclinical development, particularly in the context of central nervous system (CNS) disorders.

Another notable advancement is the optimization of synthetic routes for 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine. A paper in Organic Process Research & Development (2023) detailed a scalable and cost-effective synthesis method, which could facilitate larger-scale production for clinical trials. The improved synthetic protocol also addresses previous challenges related to yield and purity, enhancing the compound's viability for industrial applications.

Despite these promising developments, challenges remain. For instance, the exact molecular mechanisms underlying the compound's therapeutic effects are not yet fully elucidated. Ongoing research aims to identify downstream signaling pathways and potential off-target effects, which will be critical for ensuring safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)morpholine (CAS: 1540754-15-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising pharmacological data, make it a strong candidate for further investigation. Future studies will likely focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and advancing it through the drug development pipeline.